2,5-Dibromonicotinonitrile

• IUPAC Name: 2,5-dibromopyridine-3-carbonitrile
• InChI: InChI=1S/C6H2Br2N2/c7-5-1-4(2-9)6(8)10-3-5/h1,3H
• InChI Key: LWRPXLRIRYXURL-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NC(=C1C#N)Br)Br
• Molecular Formula: C6H2Br2N2
• DSSTOX Substance ID: DTXSID30679925
• Molecular Weight: 261.90 g/mol
• CAS No.: 1214340-41-6

Description

2,5-Dibromonicotinonitrile is a chemical compound with the linear formula C6H2N2Br2. It is provided by Sigma-Aldrich to early discovery researchers as part of a collection of unique chemicals.

Molecular Structure Analysis

The molecular structure of this compound is represented by the SMILES string Brc1ncc(cc1C#N)Br. The InChI key for this compound is LWRPXLRIRYXURL-UHFFFAOYSA-N.

Physical and Chemical Properties Analysis

The average mass of this compound is 261.901 Da, and its monoisotopic mass is 259.858459 Da. More detailed physical and chemical properties are not available in the current resources.

Scientific Research Applications

Plasmonics and Metamaterials

Materials like 2,5-Dibromonicotinonitrile contribute to the development of plasmonics and metamaterials. These materials hold the key to transforming scientific ideas into next-generation technology. By moving beyond conventional metallic components, such materials can improve device performance, design flexibility, and integration, making significant impacts in fields such as optical computing, telecommunications, and sensing technologies (Naik, Shalaev, & Boltasseva, 2013).

Biomedical Evaluation

The framework of this compound and its derivatives have been explored for potential biomedical applications. For example, 2-amino nicotinonitrile derivatives have shown promise as inhibitors of SIRT1, a protein linked to aging and age-related diseases. Such compounds, synthesized using novel approaches, have demonstrated significant potential in vitro, indicating their relevance in drug discovery and therapeutic research (Challa et al., 2021).

Photocatalysis

Modified versions of materials related to this compound, such as 2,5-dibromopyrazine-doped polymeric carbon nitride, have shown enhanced photocatalytic activity. Such materials are crucial for environmental remediation and energy applications, including organic pollutant degradation and hydrogen production under visible light. The unique properties of these materials, such as improved charge-carrier separation and structural distortion, contribute to their high performance in these applications (Zhou et al., 2019).

Herbicide Resistance in Agriculture

In agricultural biotechnology, this compound-related compounds have been instrumental in developing herbicide-resistant crops. The use of specific genes that can break down herbicides like Bromoxynil has led to the creation of crops that can withstand these chemicals, ensuring crop safety and agricultural productivity. Such advancements underline the material's significance in enhancing food security and agricultural practices (Taghipour & Huyop, 2013).

Environmental Monitoring

Research has highlighted the role of compounds like this compound in understanding and mitigating the environmental impact of explosives. Studies on the biodegradation and biotransformation of such compounds provide insights into managing pollutants in the environment, essential for environmental protection and sustainability (Rylott, Lorenz, & Bruce, 2011).

Mechanism of Action

The mechanism of action of 2,5-Dibromonicotinonitrile is not specified in the available resources.